Cas no 1638533-79-5 (tert-butyl N-3-hydroxy-4-(hydroxymethyl)phenylcarbamate)

• Product Name: tert-butyl N-3-hydroxy-4-(hydroxymethyl)phenylcarbamate
• CAS No: 1638533-79-5
• MF: C₁₂H₁₇NO₄
• MW: 239.267683744431
• CID: 6151908
• PubChem ID: 117236521
• Update Time: 2025-06-10

tert-butyl N-3-hydroxy-4-(hydroxymethyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-hydroxy-4-(hydroxymethyl)phenylcarbamate
• EN300-1903256
• 1638533-79-5
• tert-butyl N-[3-hydroxy-4-(hydroxymethyl)phenyl]carbamate

• Inchi： 1S/C12H17NO4/c1-12(2,3)17-11(16)13-9-5-4-8(7-14)10(15)6-9/h4-6,14-15H,7H2,1-3H3,(H,13,16)
• InChI Key： UYOGLAPBKPKHEC-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(CO)=C(C=1)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 239.11575802g/mol
• Monoisotopic Mass: 239.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 78.8Ų

Additional information on tert-butyl N-3-hydroxy-4-(hydroxymethyl)phenylcarbamate

Introduction to tert-butyl N-3-hydroxy-4-(hydroxymethyl)phenylcarbamate (CAS No. 1638533-79-5)

tert-butyl N-3-hydroxy-4-(hydroxymethyl)phenylcarbamate, with the CAS number 1638533-79-5, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a carbamate, is characterized by its unique structural features, including a tert-butyl group, a hydroxy-substituted phenyl ring, and a hydroxymethyl group. These functional groups contribute to its diverse chemical properties and potential biological activities.

The molecular formula of tert-butyl N-3-hydroxy-4-(hydroxymethyl)phenylcarbamate is C₁₂H₁₇NO₄, and its molecular weight is approximately 243.26 g/mol. The compound's structure can be visualized as a tert-butyl group attached to the nitrogen atom of a carbamate, which is in turn bonded to a phenyl ring substituted with hydroxy and hydroxymethyl groups at the 3 and 4 positions, respectively. This specific arrangement of functional groups imparts unique reactivity and stability to the molecule.

In recent years, tert-butyl N-3-hydroxy-4-(hydroxymethyl)phenylcarbamate has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its role as an intermediate in the synthesis of various bioactive compounds. The tert-butyl group provides steric protection, which can be crucial in multi-step synthetic processes where maintaining the integrity of certain functional groups is essential. Additionally, the presence of hydroxy and hydroxymethyl groups offers multiple points for further chemical modification, making this compound a valuable starting material for the synthesis of complex molecules.

The biological activities of tert-butyl N-3-hydroxy-4-(hydroxymethyl)phenylcarbamate have also been explored in several studies. Research has shown that this compound exhibits promising anti-inflammatory properties, which could be attributed to its ability to modulate specific signaling pathways involved in inflammation. For instance, it has been reported to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings suggest that tert-butyl N-3-hydroxy-4-(hydroxymethyl)phenylcarbamate may have therapeutic potential in treating inflammatory diseases.

Beyond its anti-inflammatory effects, tert-butyl N-3-hydroxy-4-(hydroxymethyl)phenylcarbamate has also been investigated for its antioxidant properties. Antioxidants play a crucial role in neutralizing free radicals and preventing oxidative stress, which is implicated in various pathological conditions such as neurodegenerative diseases and cardiovascular disorders. Studies have demonstrated that this compound can effectively scavenge free radicals and protect cells from oxidative damage, further highlighting its potential as a therapeutic agent.

The solubility and stability of tert-butyl N-3-hydroxy-4-(hydroxymethyl)phenylcarbamate are important considerations for its use in pharmaceutical applications. The compound is generally soluble in organic solvents such as methanol and dimethyl sulfoxide (DMSO), but its solubility in water is limited. This property can be advantageous in certain formulations where controlled release or targeted delivery is desired. Additionally, the compound exhibits good thermal stability, which facilitates its handling and storage under various conditions.

In terms of safety, tert-butyl N-3-hydroxy-4-(hydroxymethyl)phenylcarbamate has been evaluated for its toxicity profile. Preclinical studies have shown that it has low toxicity at therapeutic concentrations, making it a promising candidate for further development. However, as with any new chemical entity, comprehensive safety assessments are necessary to ensure its safe use in clinical settings.

The synthesis of tert-butyl N-3-hydroxy-4-(hydroxymethyl)phenylcarbamate involves several well-established chemical reactions. One common approach involves the reaction of 3-hydroxy-4-(hydroxymethyl)aniline with tert-butyl chloroformate under basic conditions. This reaction proceeds via nucleophilic substitution, leading to the formation of the desired carbamate product. The yield and purity of the final product can be optimized by carefully controlling reaction parameters such as temperature, solvent choice, and reaction time.

In conclusion, tert-butyl N-3-hydroxy-4-(hydroxymethyl)phenylcarbamate (CAS No. 1638533-79-5) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive intermediate for the synthesis of bioactive molecules, while its biological activities suggest therapeutic applications in treating inflammatory diseases and oxidative stress-related conditions. Ongoing research continues to uncover new insights into the properties and applications of this compound, paving the way for its future development as a valuable tool in drug discovery.